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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380

Ethylene bromoacetate is a highly toxic and flammable halogenated organic compound
requiring meticulous handling and disposal procedures to ensure the safety of laboratory
personnel and environmental protection. This guide provides essential, step-by-step
instructions for the proper management and disposal of ethylene bromoacetate waste.

Immediate Safety and Handling Precautions

Before handling ethylene bromoacetate, it is crucial to be familiar with its hazards. This
substance is a lachrymator, meaning it can cause severe eye irritation and tearing.[1][2] It is
also toxic if ingested, inhaled, or absorbed through the skin.[1][3][4][5]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling ethylene bromoacetate:

o Eye Protection: Chemical splash goggles are mandatory.[2]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3][4] If
ventilation is inadequate, a NIOSH/MSHA approved respirator is necessary.[2]

Handling and Storage:

o Handle ethylene bromoacetate in a well-ventilated area, preferably within a chemical fume
hood.[4]
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e Avoid contact with skin, eyes, and clothing.[1][4][5]
o Keep away from heat, sparks, and open flames as it is a flammable liquid.[1][3][4][5]

o Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible
substances such as strong oxidizing agents.[2][5]

Quantitative Hazard Data

Property Value Citations
Flash Point 47 °C (116.6 °F) [2]

Acute Toxicity (Oral) Category 2 [4115]
Acute Toxicity (Dermal) Category 1 [41[5]
Acute Toxicity (Inhalation) Category 2 [4115]

Flammable liquid and vapor,
Hazards Fatal if swallowed, in contact [3B1141[5]

with skin, or if inhaled.

Step-by-Step Disposal Protocol

The proper disposal of ethylene bromoacetate is critical and must be handled as hazardous
waste. Improper disposal can lead to environmental contamination and poses a significant
safety risk.

1. Waste Segregation:

» Crucially, never mix halogenated organic waste like ethylene bromoacetate with non-
halogenated waste.[6][7][8][9] Keeping these waste streams separate is essential for proper
disposal and can reduce disposal costs.[6][9]

» Store ethylene bromoacetate waste in a dedicated, properly labeled container.[7][8]

2. Waste Container Requirements:
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» Use a container made of a material compatible with ethylene bromoacetate. The original
container is often a suitable choice for waste collection.[7]

e The container must have a tightly fitting cap and be kept closed at all times, except when
adding waste.[7][8]

o Ensure the container is in good condition and leak-proof.[8]
3. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name,
"Ethylene Bromoacetate."[6][8] Do not use chemical formulas or abbreviations.[7]

e The label should also indicate the hazards, such as "Flammable" and "Toxic."[6]

e As soon as the first drop of waste is added, the container must be labeled.[6]

4. Storage of Waste:

o Store the waste container in a designated satellite accumulation area within the laboratory.[9]
e Ensure the storage area is cool, dry, and well-ventilated.[8]

o Store away from sources of ignition and incompatible materials.[2]

5. Final Disposal:

« Ethylene bromoacetate waste must be disposed of through a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[4]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[10]

» Do not attempt to dispose of ethylene bromoacetate down the drain or in regular trash.[4]
[10]

Emergency Procedures for Spills
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In the event of a spill, immediate and appropriate action is necessary to mitigate the hazards.
1. Evacuate and Secure the Area:

o Evacuate all non-essential personnel from the spill area.[10]

e Remove all sources of ignition.[2][10]

2. Personal Protection:

o Wear the appropriate PPE, including respiratory protection, chemical-resistant gloves, and
splash goggles.[2]

3. Containment and Cleanup:

o For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or
earth.[2][10][11]

o Use spark-proof tools for cleanup.[2]

o Place the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[2][10]

4. Decontamination:
e Thoroughly wash the spill area after the material has been removed.

» Contaminated clothing should be removed immediately and washed before reuse.[2]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of ethylene bromoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

